Cas no 19339-46-9 (Tolan-d10)

• Product Name: Tolan-d10
• CAS No: 19339-46-9
• MF: C₁₄H₁₀
• MW: 188.290820598602
• CID: 123496
• PubChem ID: 16216979
• Update Time: 2025-04-18

Tolan-d10 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5,6,6'-(1,2-ethynediyl)bis-
• Tolan-d10
• 533785_ALDRICH
• bis-pentadeuteriophenyl-ethyne
• d10-diphenylacetylene
• Diphenylacetylene-d10
• I14-53204
• markiertes Diphenylacetylen ((D10)-Diphenyl-aethin)
• Benzene-d5,6,6’-(1,2-ethynediyl)bis-
• DIPHENYLACETYLENE-D 10
• 19339-46-9
• 1,2-Diphenylethyne-d10
• CS-0568205
• AKOS015915808
• DTXSID70584206
• 1,1'-(Ethyne-1,2-diyl)di(~2~H_5_)benzene
• HY-W016597S
• 1,2,3,4,5-pentadeuterio-6-[2-(2,3,4,5,6-pentadeuteriophenyl)ethynyl]benzene
• D98587
• Diphenylacetylene-d10, 98 atom % D, 99% (CP)

• Inchi： 1S/C14H10/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
• InChI Key： JRXXLCKWQFKACW-LHNTUAQVSA-N
• SMILES： C1(C#CC2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 188.141017778g/mol
• Monoisotopic Mass: 188.141017778g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.045 g/mL at 25 °C(lit.)
• Melting Point: 58-60 °C(lit.)
• Boiling Point: 170 °C19 mm Hg(lit.)
• Solubility: Insoluble in water

Tolan-d10 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives